4'-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethoxy}-4-biphenylcarbonitrile

• IUPAC Name: 4-[4-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethoxy]phenyl]benzonitrile
• InChI: InChI=1S/C25H22ClN3O2/c26-22-2-1-3-23(16-22)28-12-14-29(15-13-28)25(30)18-31-24-10-8-21(9-11-24)20-6-4-19(17-27)5-7-20/h1-11,16H,12-15,18H2
• InChI Key: JGTKOGPGZTZRHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)COC3=CC=C(C=C3)C4=CC=C(C=C4)C#N
• Molecular Formula: C25H22ClN3O2
• Molecular Weight: 431.9 g/mol

Description

The compound 4'-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethoxy}-4-biphenylcarbonitrile, also known as CERC-301, is a novel chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4'-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethoxy}-4-biphenylcarbonitrile is not fully understood. However, it is believed to act as a selective serotonin receptor antagonist and a dopamine receptor partial agonist. This dual mechanism of action is thought to contribute to its anxiolytic, antidepressant, and cognitive-enhancing effects.
Biochemical and Physiological Effects:
This compound has been shown to modulate several neurotransmitter systems, including serotonin, dopamine, and glutamate. It has also been shown to increase brain-derived neurotrophic factor (BDNF) levels, which is a protein that promotes the growth and survival of neurons. These biochemical and physiological effects are thought to contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4'-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethoxy}-4-biphenylcarbonitrile in lab experiments is its high selectivity for serotonin and dopamine receptors. This selectivity allows for more specific targeting of these neurotransmitter systems. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4'-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethoxy}-4-biphenylcarbonitrile. One direction is to further investigate its therapeutic potential in animal models of anxiety, depression, and cognitive disorders. Another direction is to explore its potential as a treatment for substance use disorders, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective formulations for clinical use.
Conclusion:
In conclusion, this compound is a novel compound that has shown promise as a potential therapeutic agent for several neuropsychiatric disorders. Its selective serotonin and dopamine receptor activity, as well as its ability to modulate neurotransmitter systems and increase BDNF levels, make it a promising candidate for further research and development.

Scientific Research Applications

4'-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethoxy}-4-biphenylcarbonitrile has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia.